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Compound of Interest

4-(2-Methyl-4-
Compound Name:
nitrophenyl)morpholine

Cat. No.: B1278214

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information provided in this document is intended for use by qualified
professionals and is based on the best available data at the time of publication. The
toxicological and safety properties of "4-(2-Methyl-4-nitrophenyl)morpholine" have not been
fully investigated. This guide should be used as a supplementary resource to, not a
replacement for, a comprehensive risk assessment conducted by qualified personnel.

Introduction

4-(2-Methyl-4-nitrophenyl)morpholine is a substituted morpholine derivative with potential
applications in medicinal chemistry and drug development. As with any novel chemical entity, a
thorough understanding of its safety profile and proper handling procedures is paramount to
ensure the well-being of laboratory personnel and the integrity of research. This technical guide
provides a summary of the available safety data, recommended handling protocols, and a
representative experimental workflow for its synthesis.

Hazard Identification and Classification

While a comprehensive, officially endorsed Safety Data Sheet (SDS) for 4-(2-Methyl-4-
nitrophenyl)morpholine is not publicly available, data from chemical suppliers provides a
preliminary hazard assessment. The following GHS classification is based on information for a
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structurally related compound and should be considered provisional pending a complete

toxicological evaluation.

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]

skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation
Specific Target Organ Toxicity - H335: May cause respiratory
Category 3

Single Exposure

irritation

GHS Pictograms:

laalt text

Signal Word:Warning

Precautionary Statements:
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Type Code Statement

Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr

ay.

Wash skin thoroughly after
P264
handling.

Do not eat, drink or smoke
P270 ) )
when using this product.

Use only outdoors or in a well-
P271 _
ventilated area.

Wear protective
P280 gloves/protective clothing/eye

protection/face protection.

IF SWALLOWED: Call a

POISON CENTER or
Response P301+P312 L

doctor/physician if you feel

unwell.

IF ON SKIN: Wash with plenty

of soap and water.

P302+P352

IF INHALED: Remove victim to
P304+P340 fresh air and keep comfortable
for breathing.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

Call a POISON CENTER or
P312 doctor/physician if you feel

unwell.

P330 Rinse mouth.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

If skin irritation occurs: Get

P332+P313 _ _ _
medical advice/attention.
If eye irritation persists: Get
P337+P313
medical advice/attention.
Take off contaminated clothing
P362+P364 _
and wash it before reuse.
Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.
P405 Store locked up.
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Physical and Chemical Properties

Limited data is available for the physical and chemical properties of 4-(2-Methyl-4-
nitrophenyl)morpholine.

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C11H14N203

Molecular Weight 222.24 g/mol

Appearance Light yellow to yellow powder
Storage Temperature 2-8°C

Handling and Storage

Given the potential hazards, stringent adherence to safe laboratory practices is essential when
handling 4-(2-Methyl-4-nitrophenyl)morpholine.
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Personal Protective Equipment (PPE)

o Eye/Face Protection: Chemical safety goggles or a face shield are mandatory.

» Skin Protection: A lab coat, long-sleeved clothing, and chemical-resistant gloves (e.g., nitrile)
should be worn.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood. If dust or aerosols are generated, a NIOSH-approved respirator with
an appropriate particulate filter is recommended.

Safe Handling Practices

e Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust.

Handle the substance in a chemical fume hood.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage

o Store in a tightly closed container.
e Keep in a cool, dry, and well-ventilated place.
» Store away from incompatible materials such as strong oxidizing agents.

First-Aid Measures

Table 3: First-Aid Procedures
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Exposure Route Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.

Immediately wash the affected area with plenty
_ of soap and water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Experimental Protocol: Representative Synthesis

A detailed experimental protocol for the synthesis of 4-(2-Methyl-4-nitrophenyl)morpholine is
not readily available in the public domain. However, a plausible synthetic route can be inferred
from the synthesis of analogous compounds, such as 4-(4-nitrophenyl)thiomorpholine. The
following is a representative, hypothetical protocol based on a nucleophilic aromatic
substitution reaction.

Reaction Scheme:
1-Fluoro-2-methyl-4-nitrobenzene + Morpholine — 4-(2-Methyl-4-nitrophenyl)morpholine
Materials and Reagents:

e 1-Fluoro-2-methyl-4-nitrobenzene
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e Morpholine

» Triethylamine (or another suitable base)

o Acetonitrile (or another suitable solvent)

o Ethyl acetate

e Deionized water

e Anhydrous sodium sulfate

Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1-
fluoro-2-methyl-4-nitrobenzene in acetonitrile.

e Add morpholine and triethylamine to the reaction mixture.

» Heat the mixture to reflux and stir for several hours. Monitor the reaction progress using an
appropriate analytical technique (e.g., TLC or LC-MS).

e Once the reaction is complete, allow the mixture to cool to room temperature.

o Add deionized water to the reaction mixture.

o Extract the aqueous layer with ethyl acetate.

o Combine the organic extracts and dry over anhydrous sodium sulfate.

« Filter the mixture and remove the solvent under reduced pressure to yield the crude product.

o Purify the crude product by a suitable method, such as recrystallization or column
chromatography.

Note: This is a generalized procedure and should be optimized for safety and yield through a
proper risk assessment and small-scale trial runs.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Visualizations

(4-(2-Methyl-4-njtrophenyl)morpholine\

H Chemical i
- J

Potential Hazards

[(Hannful if swallowed) (Hannml if innaled) (Hannful in contact with skin)i - - —] General Handling

Required Personal Protective Equipment
\ A\ A/ A4
L (.

Fume Hood / Respirator

Click to download full resolution via product page

Caption: GHS Hazard Communication Flowchart.
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1. Combine Reactants
(1-Fluoro-2-methyl-4-nitrobenzene,
Morpholine, Base, Solvent)

2. Heat and Stir
(Reflux)

3. Aqueous Workup

(Add water, Extract with Ethyl Acetate)

4. Dry Organic Layer
(Anhydrous Sodium Sulfate)

5. Solvent Removal
(Rotary Evaporation)

6. Purify Product
(Recrystallization or Chromatography)

Pure 4—(2-Methyl—4—nitrophenyl)@

Click to download full resolution via product page

» To cite this document: BenchChem. [Technical Guide: Safety and Handling of 4-(2-Methyl-4-
nitrophenyl)morpholine]. BenchChem, [2026]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1278214#safety-and-handling-of-4-2-methyl-4-
nitrophenyl-morpholine]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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